Cas no 946305-73-3 (2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide)

• Product Name: 2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide
• CAS No: 946305-73-3
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 6174736
• PubChem ID: 25284059
• Update Time: 2025-10-31

2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide
• 2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]-N-(2-methylphenyl)acetamide
• AKOS024493692
• F5055-0165
• SR-01000920455-1
• 2-(3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy)-N-(o-tolyl)acetamide
• SR-01000920455
• 946305-73-3

• Inchi： 1S/C19H19N3O3/c1-3-18-21-22-19(25-18)14-8-6-9-15(11-14)24-12-17(23)20-16-10-5-4-7-13(16)2/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key： VNINGVSNFSAUSQ-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=CC=1C)=O)C1=CC=CC(C2=NN=C(CC)O2)=C1

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide

2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide: A Comprehensive Overview

2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide (CAS No. 946305-73-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenoxy group, an oxadiazole ring, and an acetamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The oxadiazole ring is a five-membered heterocyclic compound with two oxygen atoms and one nitrogen atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the pharmacological properties of the molecule. The presence of the ethyl group on the oxadiazole ring further modulates the compound's lipophilicity and solubility, making it a promising candidate for drug development.

The phenoxy group is another key structural feature of this compound. Phenols and their derivatives are widely used in pharmaceuticals due to their ability to interact with various biological targets. The phenoxy group can enhance the compound's binding affinity to specific receptors or enzymes, thereby improving its efficacy as a therapeutic agent.

The acetamide moiety is a common functional group in many pharmaceuticals. It can influence the compound's metabolic stability and bioavailability. In the case of 2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide, the acetamide group may play a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential therapeutic applications of 2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The safety profile of 2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide has been evaluated in several animal models. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy-N-(2-methylphenyl)acetamide (CAS No. 946305-73-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.